Cas no 2228394-75-8 ((4,4-difluoro-2-methylbutan-2-yl)(methyl)amine)

• Product Name: (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine
• CAS No: 2228394-75-8
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• MDL: MFCD31672383
• CID: 5326205
• PubChem ID: 134163311
• Update Time: 2025-06-13

(4,4-difluoro-2-methylbutan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-N,2-dimethylbutan-2-amine HCl
• (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine

• MDL： MFCD31672383
• Inchi： 1S/C6H13F2N/c1-6(2,9-3)4-5(7)8/h5,9H,4H2,1-3H3
• InChI Key： CRLQFCSYFXNAIA-UHFFFAOYSA-N
• SMILES： CC(C)(NC)CC(F)F

Additional information on (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine

Introduction to (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine and Its Significance in Modern Chemical Research

(4,4-difluoro-2-methylbutan-2-yl)(methyl)amine, identified by its CAS number 2228394-75-8, is a compound of growing interest in the field of pharmaceutical chemistry and biochemical research. This amine derivative, characterized by its unique structural features including fluorine substituents and a branched aliphatic chain, has garnered attention for its potential applications in drug development and synthetic chemistry.

The presence of fluorine atoms in the molecule imparts specific electronic and steric properties, making it a valuable building block for designing novel bioactive molecules. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. These attributes have positioned (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a significant surge in the study of fluorinated amines due to their role in developing next-generation therapeutics. The compound’s structural motif is particularly relevant in the context of central nervous system (CNS) drug discovery, where fluorine-containing molecules often exhibit improved blood-brain barrier penetration. This characteristic is crucial for designing treatments targeting neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Recent advancements in computational chemistry have enabled the rational design of fluorinated amine derivatives with tailored properties. By leveraging molecular modeling techniques, researchers can predict the binding interactions of (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine with target proteins, facilitating the optimization of its pharmacological activity. Such computational approaches are complemented by experimental validations, which have confirmed the compound’s potential as a scaffold for drug development.

The synthesis of (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized methodologies to achieve high yields and purity. However, recent innovations in fluorination techniques have made it more feasible to incorporate these elements into complex molecular frameworks. These advancements are particularly relevant for constructing analogs of known drugs that exhibit enhanced efficacy or reduced side effects.

One of the most compelling aspects of (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine is its versatility as a precursor for more complex derivatives. Researchers have utilized this compound to synthesize novel heterocyclic compounds, which are known to exhibit diverse biological activities. For instance, derivatives of this amine have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory therapies.

The role of fluorine in modulating the electronic properties of molecules has also been explored in the context of photopharmacology—a emerging field that combines photoreactive compounds with traditional pharmacological agents. By incorporating fluorine atoms into drug molecules, researchers can design compounds that respond to light activation, leading to targeted therapeutic effects with minimal systemic exposure. This approach holds particular promise for treating localized diseases such as cancer.

Furthermore, the environmental impact of using fluorinated compounds has been a topic of increasing interest. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. To address this issue, researchers are developing strategies to create more sustainable fluorinated derivatives that balance efficacy with environmental responsibility. These efforts are essential for ensuring that advancements in medicinal chemistry do not come at the cost of ecological integrity.

In conclusion, (4,4-difluoro-2-methylbutan-2-yl)(methyl)amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing novel therapeutics across various disease areas. As our understanding of fluorinated chemistry continues to evolve, this compound is likely to play an increasingly important role in shaping the future of drug discovery and development.